Cas no 1451390-80-9 (3-Acetyl-6-bromo-2-fluorophenylboronic acid)

3-Acetyl-6-bromo-2-fluorophenylboronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for constructing carbon-carbon bonds in organic synthesis. The presence of both acetyl and bromo substituents enhances its reactivity and selectivity, making it valuable for pharmaceutical and materials science applications. The fluorine atom further modulates electronic properties, improving stability and compatibility with diverse reaction conditions. This compound serves as a crucial intermediate in the synthesis of complex molecules, particularly in drug discovery and agrochemical development. Its high purity and well-defined structure ensure reliable performance in catalytic transformations. The boronic acid group facilitates efficient conjugation, while the halogen and acetyl functionalities offer additional sites for further functionalization.

3-Acetyl-6-bromo-2-fluorophenylboronic acid structure

1451390-80-9 structure

Product Name:3-Acetyl-6-bromo-2-fluorophenylboronic acid

CAS No:1451390-80-9

MF:C₈H₇BBrFO₃

MW:260.852785348892

MDL:MFCD13181648

CID:4733118

Update Time:2025-07-02

3-Acetyl-6-bromo-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3-Acetyl-6-bromo-2-fluorophenylboronic acid
- (3-Acetyl-6-bromo-2-fluorophenyl)boronic acid
- BC001786
- Z1394
- MDL： MFCD13181648
- Inchi： 1S/C8H7BBrFO3/c1-4(12)5-2-3-6(10)7(8(5)11)9(13)14/h2-3,13-14H,1H3
- InChI Key： WVFYJYHNIWIUOI-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(C)=O)=C(C=1B(O)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 227
Topological Polar Surface Area: 57.5

3-Acetyl-6-bromo-2-fluorophenylboronic acid Pricemore >>

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